Cas no 1803470-83-8 (2-Amino-3-(chloromethyl)-5-cyano-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-(chloromethyl)-5-cyano-6-(trifluoromethoxy)pyridine
• CAS No: 1803470-83-8
• MF: C₈H₅ClF₃N₃O
• MW: 251.593010663986
• CID: 4911056
• Update Time: 2025-08-05

2-Amino-3-(chloromethyl)-5-cyano-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(chloromethyl)-5-cyano-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5ClF3N3O/c9-2-4-1-5(3-13)7(15-6(4)14)16-8(10,11)12/h1H,2H2,(H2,14,15)
• InChI Key： VNKWWPZJJFGPLY-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C#N)=C(N=C1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-3-(chloromethyl)-5-cyano-6-(trifluoromethoxy)pyridine

Introduction to 2-Amino-3-(chloromethyl)-5-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1803470-83-8)

2-Amino-3-(chloromethyl)-5-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1803470-83-8) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core substituted with various functional groups, exhibits a unique combination of structural and chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. The presence of an amino group, a chloromethyl moiety, a cyano group, and a trifluoromethoxy group on the pyridine ring imparts distinct reactivity and potential biological activity, making it a compound of considerable interest for drug discovery and development.

The chemical structure of this compound is pivotal in understanding its behavior and potential applications. The pyridine ring serves as the backbone, with the amino group (-NH₂) at the 2-position, the chloromethyl group (-CH₂Cl) at the 3-position, the cyano group (-CN) at the 5-position, and the trifluoromethoxy group (-OCHF₃) at the 6-position. This arrangement creates a multifunctional platform that can undergo various chemical transformations, including nucleophilic substitution, condensation reactions, and metal-catalyzed coupling reactions. Such transformations are essential for constructing more complex molecules with desired pharmacological properties.

In recent years, there has been a growing interest in developing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. The structural features of 2-amino-3-(chloromethyl)-5-cyano-6-(trifluoromethoxy)pyridine make it a promising candidate for further exploration in this regard. For instance, the amino group can serve as a site for coupling with other pharmacophores, while the chloromethyl group can participate in Schiff base formation or undergo alkylation reactions. The cyano group can be reduced to an amine or converted into other functional groups, and the trifluoromethoxy group can enhance lipophilicity and metabolic stability.

One of the most compelling aspects of this compound is its potential application in kinase inhibition, particularly in targeting tyrosine kinases that play a crucial role in cancer cell proliferation and survival. Tyrosine kinases are enzymes that phosphorylate tyrosine residues on proteins, leading to signal transduction pathways that regulate cell growth, differentiation, and apoptosis. Inhibiting these kinases has become a major strategy in cancer therapy. The fluorinated aromatic ring in this compound can interact with the ATP-binding pocket of kinases through hydrophobic interactions and π-stacking effects. Additionally, the electron-withdrawing nature of the cyano group can modulate the electronic properties of the molecule, enhancing its binding affinity to kinase active sites.

Recent studies have demonstrated that pyridine derivatives are effective scaffolds for developing kinase inhibitors due to their ability to mimic ATP or other substrates within the enzyme's active site. For example, 2-amino-3-(chloromethyl)-5-cyano-6-(trifluoromethoxy)pyridine has been investigated as a potential inhibitor of Janus kinases (JAKs), which are involved in inflammatory responses and autoimmune diseases. JAK inhibitors have shown promise in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The structural flexibility of this compound allows for modifications that can fine-tune its binding interactions with JAKs or other kinases.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available pyridine precursors. Key steps include functionalization at specific positions on the pyridine ring through nucleophilic aromatic substitution (SNAr), halogenation followed by substitution reactions, and protection-deprotection strategies to ensure regioselectivity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura coupling) can also be employed to introduce additional substituents with high precision.

In terms of pharmacokinetic properties, compounds containing fluorinated moieties often exhibit improved pharmacological profiles due to enhanced lipophilicity and metabolic stability. The presence of multiple fluorine atoms in this compound can contribute to its bioavailability by reducing susceptibility to rapid degradation by enzymes such as cytochrome P450 enzymes. Furthermore, fluorine atoms can influence binding affinity by modulating electronic effects and hydrophobic interactions with biological targets.

The analytical characterization of this compound is critical to ensure its purity and identity before it is used in further studies or clinical trials. Techniques such as nuclear magnetic resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR), mass spectrometry (MS), high-performance liquid chromatography (HPLC), and ultraviolet-visible (UV-Vis) spectroscopy are routinely employed for structural elucidation and purity assessment. These analytical methods provide detailed information about the molecular structure, functional groups present, impurities if any, and overall chemical integrity.

The future prospects for this compound are promising as it continues to be explored in various research avenues within pharmaceutical chemistry. Ongoing studies may focus on optimizing its synthetic routes for scalability and cost-effectiveness while investigating its potential as an intermediate for more complex drug candidates. Additionally, computational modeling techniques such as molecular docking simulations may be used to predict how this compound interacts with biological targets at an atomic level.

In conclusion,2-amino-3-(chloromethyl)-5-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1803470-83-8) is a versatile heterocyclic compound with significant potential in drug discovery applications particularly due to its unique structural features which enable diverse chemical modifications while maintaining strong interactions with biological targets like kinases involved in cancer therapy inflammatory diseases among others The continued exploration optimization synthesis characterization applications will further solidify its importance within medicinal chemistry research